Cas no 1208458-88-1 (N-(1-benzylpiperidin-4-yl)-1,3-benzothiazol-2-amine)

• Product Name: N-(1-benzylpiperidin-4-yl)-1,3-benzothiazol-2-amine
• CAS No: 1208458-88-1
• MF: C₁₉H₂₁N₃S
• MW: 323.455142736435
• CID: 6061792
• PubChem ID: 32678168
• Update Time: 2025-05-21

N-(1-benzylpiperidin-4-yl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine, N-[1-(phenylmethyl)-4-piperidinyl]-
• N-(1-benzylpiperidin-4-yl)-1,3-benzothiazol-2-amine

• Inchi： 1S/C19H21N3S/c1-2-6-15(7-3-1)14-22-12-10-16(11-13-22)20-19-21-17-8-4-5-9-18(17)23-19/h1-9,16H,10-14H2,(H,20,21)
• InChI Key： XYUDASLJSHFSGW-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1NC1CCN(CC2=CC=CC=C2)CC1

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 467.1±55.0 °C(Predicted)
• pka: 7.96±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on N-(1-benzylpiperidin-4-yl)-1,3-benzothiazol-2-amine

Recent Advances in the Study of N-(1-benzylpiperidin-4-yl)-1,3-benzothiazol-2-amine (CAS: 1208458-88-1)

The compound N-(1-benzylpiperidin-4-yl)-1,3-benzothiazol-2-amine (CAS: 1208458-88-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the compound's role as a potent modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(1-benzylpiperidin-4-yl)-1,3-benzothiazol-2-amine exhibits high affinity for serotonin and dopamine receptors, suggesting its potential in treating conditions such as Parkinson's disease and schizophrenia. The study utilized in vitro binding assays and molecular docking simulations to elucidate the compound's interaction with these receptors.

In addition to its neurological applications, this compound has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute revealed that N-(1-benzylpiperidin-4-yl)-1,3-benzothiazol-2-amine inhibits the proliferation of certain cancer cell lines by targeting key signaling pathways. The study, published in Cancer Research, employed cell viability assays and Western blot analysis to confirm the compound's mechanism of action.

The synthesis of N-(1-benzylpiperidin-4-yl)-1,3-benzothiazol-2-amine has also been optimized in recent years. A 2022 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route that reduces the number of steps and improves overall efficiency. This advancement is particularly significant for scaling up production for further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring structural modifications to enhance its pharmacokinetic properties while maintaining its biological activity.

In conclusion, N-(1-benzylpiperidin-4-yl)-1,3-benzothiazol-2-amine represents a compelling candidate for further investigation in both neurological and oncological applications. Its unique chemical structure and demonstrated biological activities make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications.